![molecular formula C9H9Cl2NO2 B019903 N-(2,6-dichloro-4-methoxyphenyl)acetamide CAS No. 136099-55-3](/img/structure/B19903.png)
N-(2,6-dichloro-4-methoxyphenyl)acetamide
Overview
Description
Synthesis Analysis
The synthesis of N-(2,6-dichloro-4-methoxyphenyl)acetamide and related compounds involves multiple steps, including reactions with POCl3 in acetate and other catalytic processes. For instance, N-(2,6-dichloro-4-thrifloromethylphenyl)acetamide was synthesized through reactions involving 2,6-dichloro-4 –trifloromethylaniline, showcasing the versatility in synthesizing chloroacetamide derivatives (Z. Ping, 2007).
Molecular Structure Analysis
The molecular structure of these compounds is characterized by various spectroscopic techniques such as NMR, IR, and X-ray diffraction analysis. Detailed analysis of N-(2,6-dichloro-4-thrifloromethylphenyl)acetamide revealed a monoclinic space group, indicating the compound's complex crystalline structure (Z. Ping, 2007).
Chemical Reactions and Properties
Chemical reactions involving N-(2,6-dichloro-4-methoxyphenyl)acetamide derivatives often lead to the formation of various pharmacologically active molecules. For example, the synthesis and characterization of 2-hydroxy-N-methyl-N-phenyl-acetamide from N-methylaniline and chloracetyl chloride demonstrate the compound's potential in creating bioactive molecules (Z. Zhong-cheng & Shu Wan-yin, 2002).
Scientific Research Applications
Development of Novel Ligands for A3 Adenosine Receptor : N-(2,6-dichloro-4-methoxyphenyl)acetamide has been utilized as a scaffold for developing novel ligands with potent and selective profiles for the A3 adenosine receptor. These developments are significant in medicinal chemistry (Yaziji et al., 2013).
Production of Azo Disperse Dyes : The compound N-(3-Amino-4-methoxyphenyl)acetamide, a derivative, serves as an intermediate in the synthesis of azo disperse dyes, highlighting its role in colorant chemistry (Zhang Qun-feng, 2008).
Anion Coordination in Crystal Engineering : The stretched amide structure of N-(2,6-dichloro-4-methoxyphenyl)acetamide, resembling a tweezer-like geometry, is significant in crystal engineering for its unique channel-like structure and anion coordination properties (Kalita & Baruah, 2010).
Metabolism in Human Liver Microsomes : In the study of toxicology and pharmacokinetics, human liver microsomes have been shown to metabolize alachlor into key metabolites including derivatives of N-(2,6-dichloro-4-methoxyphenyl)acetamide. This has implications for understanding the metabolic pathways of certain herbicides (Coleman et al., 1999).
Synthesis and Crystal Structure Analysis : The synthesis of N-(2,6-dichloro-4-thrifloromethylphenyl)acetamide from related compounds and its crystal structure analysis have been explored, contributing to the field of synthetic chemistry and crystallography (Z. Ping, 2007).
Inhibition of Fatty Acid Synthesis in Algae : Chloroacetamide, a related compound, has been found to inhibit fatty acid synthesis in green algae, indicating potential applications in algal biochemistry and control (Weisshaar & Böger, 1989).
Potential in Medicinal Chemistry : Aryl acetamide derived Zn(II) complexes, which could be synthesized using similar compounds, show great potential as enzyme inhibitors and candidates for anticancer and anti-parasitic drugs (Sultana et al., 2016).
Safety and Hazards
properties
IUPAC Name |
N-(2,6-dichloro-4-methoxyphenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO2/c1-5(13)12-9-7(10)3-6(14-2)4-8(9)11/h3-4H,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMDULTGLSDMTFL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1Cl)OC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40372379 | |
Record name | N-(2,6-dichloro-4-methoxyphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40372379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
136099-55-3 | |
Record name | N-(2,6-dichloro-4-methoxyphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40372379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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